N-(2-methoxy-5-methylphenyl)-2-(4-methoxyphenoxy)acetamide

• IUPAC Name: N-(2-methoxy-5-methylphenyl)-2-(4-methoxyphenoxy)acetamide
• InChI: InChI=1S/C17H19NO4/c1-12-4-9-16(21-3)15(10-12)18-17(19)11-22-14-7-5-13(20-2)6-8-14/h4-10H,11H2,1-3H3,(H,18,19)
• InChI Key: SESLFZXJPYHQTA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)COC2=CC=C(C=C2)OC
• Molecular Formula: C17H19NO4
• Molecular Weight: 301.34 g/mol

Description

N-(2-methoxy-5-methylphenyl)-2-(4-methoxyphenoxy)acetamide, also known as MMMPA, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

N-(2-methoxy-5-methylphenyl)-2-(4-methoxyphenoxy)acetamide exerts its effects through the inhibition of the cyclooxygenase-2 (COX-2) enzyme, which is responsible for the production of prostaglandins that contribute to inflammation and pain. By inhibiting COX-2, N-(2-methoxy-5-methylphenyl)-2-(4-methoxyphenoxy)acetamide reduces inflammation and pain.
Biochemical and Physiological Effects:
In addition to its anti-inflammatory and analgesic effects, N-(2-methoxy-5-methylphenyl)-2-(4-methoxyphenoxy)acetamide has been shown to have antioxidant properties and to inhibit the expression of certain genes involved in cancer cell growth and proliferation.

Advantages and Limitations for Lab Experiments

One advantage of N-(2-methoxy-5-methylphenyl)-2-(4-methoxyphenoxy)acetamide is its relatively simple synthesis method, which allows for large-scale production. However, one limitation is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

1. Further investigation into the potential use of N-(2-methoxy-5-methylphenyl)-2-(4-methoxyphenoxy)acetamide in cancer treatment, particularly in combination with other anti-cancer agents.
2. Development of more efficient synthesis methods for N-(2-methoxy-5-methylphenyl)-2-(4-methoxyphenoxy)acetamide.
3. Investigation of the potential use of N-(2-methoxy-5-methylphenyl)-2-(4-methoxyphenoxy)acetamide in treating other inflammatory conditions, such as arthritis.
4. Examination of the effects of N-(2-methoxy-5-methylphenyl)-2-(4-methoxyphenoxy)acetamide on other biochemical pathways and physiological systems.

Synthesis Methods

N-(2-methoxy-5-methylphenyl)-2-(4-methoxyphenoxy)acetamide can be synthesized through a multi-step process involving the reaction of 2-methoxy-5-methylphenol with 4-methoxyphenol, followed by the addition of chloroacetyl chloride and then the substitution of the resulting intermediate with an amine group.

Scientific Research Applications

N-(2-methoxy-5-methylphenyl)-2-(4-methoxyphenoxy)acetamide has been extensively studied for its potential as an anti-inflammatory and analgesic agent. It has also been investigated for its potential use in cancer treatment, as it has been shown to inhibit the growth of certain cancer cells.